2,6-Dimethylpyridine 2,6-Dimethylpyridine 2,6-dimethylpyridine is a member of the class of methylpyridines that is pyridine carrying methyl substituents at positions 2 and 6. It derives from a hydride of a pyridine.
2, 6-Dimethylpyridine, also known as alpha, alpha'-lutidine or 2, 6-lutidine, belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. 2, 6-Dimethylpyridine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 2, 6-Dimethylpyridine has been primarily detected in feces. Within the cell, 2, 6-dimethylpyridine is primarily located in the cytoplasm. 2, 6-Dimethylpyridine can be biosynthesized from pyridine. 2, 6-Dimethylpyridine is an amine, bready, and cocoa tasting compound that can be found in alcoholic beverages, cereals and cereal products, peppermint, and tea. This makes 2, 6-dimethylpyridine a potential biomarker for the consumption of these food products.
Lutidine appears as a colorless liquid with a peppermint odor. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals.
Brand Name: Vulcanchem
CAS No.: 108-48-5
VCID: VC0142122
InChI: InChI=1S/C7H9N/c1-6-4-3-5-7(2)8-6/h3-5H,1-2H3
SMILES: CC1=NC(=CC=C1)C
Molecular Formula: C7H9N
Molecular Weight: 107.15 g/mol

2,6-Dimethylpyridine

CAS No.: 108-48-5

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VCID: VC0142122

Molecular Formula: C7H9N

Molecular Weight: 107.15 g/mol

2,6-Dimethylpyridine - 108-48-5

CAS No. 108-48-5
Product Name 2,6-Dimethylpyridine
Molecular Formula C7H9N
Molecular Weight 107.15 g/mol
IUPAC Name 2,6-dimethylpyridine
Standard InChI InChI=1S/C7H9N/c1-6-4-3-5-7(2)8-6/h3-5H,1-2H3
Standard InChIKey OISVCGZHLKNMSJ-UHFFFAOYSA-N
SMILES CC1=NC(=CC=C1)C
Canonical SMILES CC1=NC(=CC=C1)C
Boiling Point 144.1 °C
144 °C @ 760 mm Hg
Colorform Oily liq
Density d20 0.92
0.9252 @ 20 °C/4 °C
0.917-0.923
Melting Point -6.1 °C
Mp -6 °
-5.8 °C
-6°C
Physical Description Lutidine appears as a colorless liquid with a peppermint odor. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals.
Liquid
Colourless oily liquid; Diffusive minty aroma, nutty, coffee-like
Description 2,6-dimethylpyridine is a member of the class of methylpyridines that is pyridine carrying methyl substituents at positions 2 and 6. It derives from a hydride of a pyridine.
2, 6-Dimethylpyridine, also known as alpha, alpha'-lutidine or 2, 6-lutidine, belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. 2, 6-Dimethylpyridine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 2, 6-Dimethylpyridine has been primarily detected in feces. Within the cell, 2, 6-dimethylpyridine is primarily located in the cytoplasm. 2, 6-Dimethylpyridine can be biosynthesized from pyridine. 2, 6-Dimethylpyridine is an amine, bready, and cocoa tasting compound that can be found in alcoholic beverages, cereals and cereal products, peppermint, and tea. This makes 2, 6-dimethylpyridine a potential biomarker for the consumption of these food products.
Lutidine appears as a colorless liquid with a peppermint odor. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals.
Solubility 300 mg/mL at 34 °C
Slightly soluble in ethanol; soluble in ethyl ether and acetone
Sol in water (% wt/wt): 27.2% @ 45.3 °C; 18.1% @ 48.1 °C; 12.1% @ 57.5 °C; 9.5% @ 74.5 °C; miscible with dimethylformamide and tetrahydrofuran
In water, 3.00X10+5 mg/l @ 34 °C
Soluble in water; Slightly soluble in fat
Soluble (in ethanol)
Synonyms 2,6-Dimethylpyridine; NSC 2155; α,α’-Dimethylpyridine; α,α’-Lutidine;
Vapor Density 3.70 (Air= 1)
Vapor Pressure 5.65 mmHg
5.65 mm Hg @ 25 °C
PubChem Compound 7937
Last Modified Nov 11 2021
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